Cas no 6270-02-6 ( )
structure
Chemical and Physical Properties
Names and Identifiers
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- 6270-02-6
- 3-[bis(2-hydroxyethyl)amino]-1-(4-methoxyphenyl)propan-1-one
- SCHEMBL13562577
- NSC-34195
- DTXSID80283915
- NSC34195
-
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- Inchi： InChI=1S/C14H21NO4/c1-19-13-4-2-12(3-5-13)14(18)6-7-15(8-10-16)9-11-17/h2-5,16-17H,6-11H2,1H3
- InChI Key： LZVPLEKAKIZRAD-UHFFFAOYSA-N
- SMILES： COC1=CC=C(C=C1)C(=O)CCN(CCO)CCO
Computed Properties
- Exact Mass: 267.14713
- Monoisotopic Mass: 267.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 70Ų
Experimental Properties
- PSA: 70
Related Literature
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Cuiyan Wu,Hai Xu,Yaqian Li,Ruihua Xie,Peijuan Li,Xiao Pang,Zile Zhou,Haitao Li,Youyu Zhang Anal. Methods, 2019,11, 2591-2596
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Yue Chen,Yanhui Tang,Ming Lei Dalton Trans., 2009, 2359-2364
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Anupam Ghorai,Jahangir Mondal,Sumantra Bhattacharya,Goutam Kumar Patra Anal. Methods, 2015,7, 10385-10393
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Fen Xu,Yi Xie,Xu Zhang,Shuyuan Zhang,Lei Shi New J. Chem., 2003,27, 565-567
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Pawan Kumar,Rubina G. Parmar,Christopher R. Brown,Jennifer L. S. Willoughby,Donald J. Foster,I. Ramesh Babu,Sally Schofield,Vasant Jadhav,Klaus Charisse,Jayaprakash K. Nair,Kallanthottathil G. Rajeev,Martin A. Maier,Martin Egli,Muthiah Manoharan Chem. Commun., 2019,55, 5139-5142
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